Cas no 2572-59-0 (1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-dibenzenesulfonate)

• Product Name: 1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-dibenzenesulfonate
• CAS No: 2572-59-0
• MF: C₁₇H₂₀O₈S₂
• MW: 416.465903282166
• CID: 255451
• PubChem ID: 200712
• Update Time: 2025-04-19

1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-dibenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-dibenzenesulfonate
• [2-(benzenesulfonyloxymethyl)-3-hydroxy-2-(hydroxymethyl)propyl] benzenesulfonate
• BRN 2399264
• 2572-59-0
• DTXSID70180409
• 1,3-Propanediol, 2,2-bis(hydroxymethyl)-, dibenzenesulfonate
• Pentaerythritol, dibenzenesulfonate
• SCHEMBL1954965

• Inchi： 1S/C17H20O8S2/c18-11-17(12-19,13-24-26(20,21)15-7-3-1-4-8-15)14-25-27(22,23)16-9-5-2-6-10-16/h1-10,18-19H,11-14H2
• InChI Key： QQBPWEUZTBTTFD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCC(CO)(CO)COS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 416.06
• Monoisotopic Mass: 416.059959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: 0.9

Experimental Properties

• Density: 1.43
• Boiling Point: 647.2°C at 760 mmHg
• Flash Point: 345.2°C
• Refractive Index: 1.594
• PSA: 127.2